N4-(3-aminophenyl)-5-fluoro-n2-(4-(2-methoxyethoxy)phenyl)pyrimidine-2,4-diamine HCl

• IUPAC Name: 4-N-(3-aminophenyl)-5-fluoro-2-N-[4-(2-methoxyethoxy)phenyl]pyrimidine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C19H20FN5O2.ClH/c1-26-9-10-27-16-7-5-14(6-8-16)24-19-22-12-17(20)18(25-19)23-15-4-2-3-13(21)11-15;/h2-8,11-12H,9-10,21H2,1H3,(H2,22,23,24,25);1H
• InChI Key: JFTXWWODGLXTQI-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=C(C=C1)NC2=NC=C(C(=N2)NC3=CC=CC(=C3)N)F.Cl
• Molecular Formula: C19H21ClFN5O2
• Molecular Weight: 405.9 g/mol
• CAS No.: 2044706-73-0

Description

N4-(3-aminophenyl)-5-fluoro-n2-(4-(2-methoxyethoxy)phenyl)pyrimidine-2,4-diamine HCl is a useful research compound. Its molecular formula is C19H21ClFN5O2 and its molecular weight is 405.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

Larvicidal Activity

A study by Gorle et al. (2016) explored the synthesis of various pyrimidine derivatives, including compounds structurally related to N4-(3-aminophenyl)-5-fluoro-N2-(4-(2-methoxyethoxy)phenyl)pyrimidine-2,4-diamine HCl. These compounds demonstrated significant larvicidal activity against larvae, highlighting the potential application of such chemicals in insect control and pest management Gorle, S., Maddila, S., Chokkakula, S., Lavanya, P., Singh, M., & Jonnalagadda, S. B. (2016). Synthesis, Biological Activity of Pyrimidine Linked with Morpholinophenyl Derivatives. Journal of Heterocyclic Chemistry, 53, 1852-1858.

Antimicrobial Properties

Rao et al. (2020) synthesized a series of pyrimidine derivatives, including compounds similar to the this compound. These compounds were tested for their antimicrobial activity, showing effectiveness against various bacteria and fungi. This suggests a potential role for these compounds in developing new antimicrobial agents Rao, M. S., Rao, T. B., & Koteswara, C. P. (2020). SYNTHESIS AND CHARACTERIZATION OF NOVEL N5-(2- SUBSTITUTED BENZYLIDENE)-N2, N2-DIMETHYL/N4- PHENYL PYRIMIDINE-2,4,5-TRIAMINE/PYRIMIDINE-4,5- DIAMINE AS ANTIMICROBIAL AGENT.

Antiretroviral Activity

Hocková et al. (2003) conducted a study on 2,4-diamino-6-hydroxypyrimidines, which are chemically related to this compound. They found that certain derivatives exhibited marked inhibitory activity against retroviruses, including HIV, in cell culture. This indicates the potential of such compounds in the treatment or management of retroviral infections Hocková, D., Holý, A., Masojídková, M., Andrei, G., Snoeck, R., De Clercq, E., & Balzarini, J. (2003). 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines-acyclic nucleoside phosphonate analogues with antiviral activity. Journal of medicinal chemistry, 46 23, 5064-73.

Anticancer Properties

Research by Rao et al. (2020) on a series of pyrimidine derivatives, including structures akin to this compound, demonstrated significant anticancer activity against HeLa cell lines. These findings suggest a potential application in cancer treatment or research Rao, M. S., Rao, T. B., Koteswara Rao, C. P., & Maddur, N. (2020). Synthesis And Characterization Of Novel Pyrimidine-4,5-Diamine As Anticancer Agent. International Journal of Research in Pharmaceutical Sciences, 11, 4334-4341.